3-Azido-4-chloroaniline

• CAS: 155593-81-0

Core Science & Biosynthesis

Technical Guide: 3-Azido-4-chloroaniline as a Heterobifunctional Click Precursor

The following is an in-depth technical guide on 3-Azido-4-chloroaniline , designed for researchers in medicinal chemistry and chemical biology.

Executive Summary

3-Azido-4-chloroaniline (also known as 3-amino-4-chlorophenyl azide) is a specialized heterobifunctional linker core used primarily in the synthesis of photoaffinity probes , PROTACs (Proteolysis Targeting Chimeras), and activity-based protein profiling (ABPP) reagents.

Its utility stems from its dual-reactivity profile:

• The Aniline Amine (-NH₂): A nucleophilic handle for facile attachment to ligands, drugs, or peptides via acylation or reductive amination.

• The Aryl Azide (-N₃): A bioorthogonal "click" handle (for CuAAC) and a latent photoreactive group (forming a nitrene upon UV irradiation) for covalent crosslinking.

This guide details the synthesis, safety, and application of this precursor, with a specific focus on maintaining the integrity of the azide group during chemical manipulation.

Chemical Profile & Safety Assessment

Physicochemical Properties

Property	Specification
Systematic Name	3-Azido-4-chlorobenzenamine
Molecular Formula	C₆H₅ClN₄
Molecular Weight	168.58 g/mol
Appearance	Pale yellow to brown solid (Light sensitive)
Solubility	Soluble in DCM, DMSO, MeOH; sparingly soluble in water
Storage	-20°C, dark, inert atmosphere (Ar/N₂)

Critical Safety Analysis (C/N Ratio)

Organic azides are potentially explosive. Stability is estimated using the Carbon-to-Nitrogen (C/N) ratio.

For 3-Azido-4-chloroaniline (

):

• Ratio = 1.5

Safety Verdict: The ratio is < 3 , indicating the molecule is energy-rich and potentially unstable .

• Protocol: Do not store large quantities (>1 g) in pure solid form. Store as a solution whenever possible.

• Handling: Use plastic spatulas (avoid metal-azide formation). Work behind a blast shield.

• Light Sensitivity: Aryl azides decompose to nitrenes under UV light ($ \lambda \approx 254-365 \text{ nm} $). Perform synthesis in amber glassware or low-light conditions.

Synthesis & Preparation

Since 3-Azido-4-chloroaniline is not a common catalog item, it is typically synthesized from 4-chloro-3-nitroaniline . The critical challenge is reducing the nitro group to an amine without reducing the azide (which is sensitive to standard hydrogenation or Staudinger conditions).

Synthetic Pathway

The route involves diazotization of the starting aniline, nucleophilic substitution with azide, and chemoselective reduction.

Figure 1: Synthetic route ensuring preservation of the azide functionality during nitro reduction.

Detailed Protocol

Step 1: Synthesis of 4-Chloro-3-nitrophenyl azide

• Dissolve 4-chloro-3-nitroaniline (10 mmol) in 6M HCl (20 mL) and cool to 0°C.

• Add NaNO₂ (1.2 eq) dropwise as an aqueous solution, maintaining temperature < 5°C. Stir for 30 min.

• Add NaN₃ (1.5 eq) slowly (gas evolution: N₂). Stir for 2 hours at 0°C, then warm to RT.

• Extract with EtOAc, wash with brine, and dry over MgSO₄. Caution: Do not concentrate to absolute dryness if scale >1g.

Step 2: Chemoselective Reduction (Nitro to Amine) Standard Pd/C hydrogenation will destroy the azide. Use Iron/Ammonium Chloride.

• Dissolve the nitro-azide intermediate in EtOH/Water (4:1).

• Add NH₄Cl (5 eq) and Iron powder (3 eq).

• Heat to 60°C for 2-4 hours. Monitor by TLC (Azide is stable under these mild reductive conditions).

• Filter through Celite, extract, and purify via flash chromatography (Hexane/EtOAc).

Functionalization: Creating the Reagent

The amine group allows this molecule to be attached to a ligand of interest (e.g., a kinase inhibitor) to create a probe.

Amide Coupling (EDC/DMAP Method)

This is the standard method for attaching the precursor to a carboxylic acid-containing ligand.

• Reagents: Ligand-COOH (1.0 eq), 3-Azido-4-chloroaniline (1.1 eq), EDC·HCl (1.5 eq), DMAP (1.5 eq).

• Solvent: Anhydrous DCM or DMF.

• Procedure:

  • Dissolve Ligand-COOH in solvent.[1]

  • Add EDC and DMAP; stir for 15 min to activate.

  • Add 3-Azido-4-chloroaniline.[1]

  • Stir at RT for 12-18 hours in the dark.

• Purification: Silica gel chromatography. The product is now a photoaffinity probe or click-ready ligand .

Isocyanate Formation

To create urea-linked probes, convert the amine to an isocyanate.

• Reagent: Triphosgene or diphosgene (0.33 eq).

• Conditions: DCM/Sat. NaHCO₃ (biphasic) at 0°C.

• Result: 3-Azido-4-chlorophenyl isocyanate. (Use immediately; unstable).

Click Chemistry Applications

Once the precursor is attached to a ligand, the azide group serves as the reporter handle.

Reactivity Profile: Aryl vs. Alkyl Azides

Researchers must note that aryl azides are electron-poor compared to alkyl azides.

• CuAAC (Copper-Catalyzed): Reacts slower than alkyl azides. Requires efficient ligands (e.g., THPTA, BTTAA) to protect Cu(I) and accelerate the reaction.

• SPAAC (Strain-Promoted): Reacts well with cyclooctynes (DBCO, BCN) but kinetics are generally slower than alkyl azides due to steric and electronic factors.

CuAAC Protocol for Aryl Azides

This protocol is optimized for bioconjugation in complex lysates.

Figure 2: Mechanism of Copper-Catalyzed Azide-Alkyne Cycloaddition (CuAAC).

Experimental Steps:

• Mix: Protein/Lysate labeled with Probe (50 µL, 1-2 mg/mL).

• Add:

  • Alkyne-Tag (e.g., Biotin-alkyne): 100 µM final.

  • THPTA Ligand: 100 µM final (pre-mixed with CuSO₄).

  • CuSO₄: 20 µM final.

  • Sodium Ascorbate: 1 mM final (add last to initiate).

• Incubate: 1 hour at RT in the dark.

• Quench: Add EDTA (5 mM) or precipitate proteins with cold MeOH.

Applications in Drug Discovery[2][3][4]

Photoaffinity Labeling (PAL)

The 3-Azido-4-chloroaniline moiety is bifunctional in PAL:

• UV Irradiation (365 nm): The aryl azide releases

  to form a reactive nitrene .

• Insertion: The nitrene inserts into nearby C-H or N-H bonds of the target protein, forming a covalent crosslink.

• Enrichment: The "clicked" biotin handle allows purification of the target.

PROTAC Linker Synthesis

This molecule can act as a rigid, aromatic spacer in PROTAC design. The chloride atom provides a unique electronic modulation of the aniline, potentially affecting the solubility and permeability of the final chimera.

References

• Synthesis of Aryl Azides: Bräse, S., et al. "Organic Azides: An Exploding Diversity of a Unique Class of Compounds." Angewandte Chemie International Edition, 2005. Link

• Click Chemistry Kinetics: Presolski, S. I., et al. "Copper-Catalyzed Azide–Alkyne Click Chemistry for Bioconjugation." Current Protocols in Chemical Biology, 2011. Link

• Photoaffinity Labeling: Fleming, S. A. "Chemical Reagents in Photoaffinity Labeling." Tetrahedron, 1995. Link

• Safety of Azides: "Safe Handling of Organoazides." University of Bristol Safety Guide. Link

Sources

• 1. beilstein-journals.org [beilstein-journals.org]

The Azido Moiety as a Strategic Modifier: A Comparative Analysis of 3-Azido-4-chloroaniline and the Broader 4-Chloroaniline Derivative Landscape

An In-depth Technical Guide for Researchers, Scientists, and Drug Development Professionals

Abstract

The 4-chloroaniline scaffold is a foundational building block in the synthesis of a vast array of bioactive molecules, including pharmaceuticals, agrochemicals, and dyes.[1] Its derivatives are legion, with substitutions on the aromatic ring strategically employed to modulate physicochemical properties and biological activity. This guide moves beyond a general overview to conduct a deep, comparative analysis between the parent class of 4-chloroaniline derivatives and a specific, highly functionalized analogue: 3-Azido-4-chloroaniline. The introduction of the azido (-N₃) group, a compact and bio-orthogonal moiety, fundamentally alters the chemical reactivity and unlocks unique applications in drug development, particularly in the realms of bio-conjugation and chemical biology. We will explore the distinct differences in synthesis, reactivity, structure-activity relationships, and safety protocols, providing field-proven insights and detailed methodologies for the modern researcher.

Introduction: The Strategic Value of the 4-Chloroaniline Core

4-Chloroaniline is a privileged structure in medicinal chemistry. The chlorine atom, an electron-withdrawing group, influences the basicity of the aniline nitrogen and the overall electronic properties of the benzene ring.[1] This modification, compared to simple aniline, affects molecular interactions, metabolic stability, and binding affinity to biological targets.[2] It serves as a crucial intermediate in the industrial production of numerous approved drugs and pesticides, including the antimicrobial chlorhexidine and the fungicide pyraclostrobin.[3]

Derivatization of the 4-chloroaniline core is typically achieved through reactions involving the amino group (e.g., acylation, alkylation, sulfonylation) or further substitution on the aromatic ring. However, the introduction of an azido group at the 3-position creates a molecule, 3-Azido-4-chloroaniline, with a dual-functionality that sets it apart. It retains the core aniline reactivity while incorporating the unique chemical personality of an organic azide. This guide will dissect the profound implications of this single functional group modification.

Part 1: A Tale of Two Chemistries: Comparative Physicochemical and Reactive Profiles

The presence of the azido group imparts significant changes to the molecule's physical and chemical nature. While 4-chloroaniline derivatives are typically stable solids, the introduction of the high-nitrogen azido group introduces latent energetic properties that demand specialized handling.

Physicochemical Property Comparison

The table below summarizes the key physicochemical differences, providing a quantitative basis for understanding their distinct behaviors in experimental settings.

Property	4-Chloroaniline	3-Azido-4-chloroaniline (Predicted)	Rationale for Difference
Molecular Formula	C₆H₆ClN	C₆H₅ClN₄	Addition of N₃ group.
Molecular Weight	127.57 g/mol	168.58 g/mol	Increased mass from the N₃ moiety.
Appearance	Pale yellow solid[3]	Pale yellow to brown solid[4]	Azido aromatics are often colored and less stable.
Melting Point	66-71 °C	70-80 °C (estimated)	The polar azide group can increase intermolecular forces, raising the melting point.
Boiling Point	232 °C	> 250 °C (with decomposition)[4]	Azides are thermally unstable and prone to explosive decomposition at elevated temperatures.[5]
Solubility	Sparingly soluble in water (2.2 g/L); soluble in organic solvents.[6]	Sparingly soluble in water; soluble in organic solvents (ethanol, DMSO, acetone).[4]	Polarity is increased slightly by the azide, but overall solubility profile remains similar.
pKa (of conjugate acid)	~4.15	~3.5 (estimated)	The electron-withdrawing nature of the azido group further decreases the basicity of the aniline nitrogen compared to the chlorine atom alone.

Divergent Chemical Reactivity

The true distinction between these compound classes lies in their reaction capabilities. While both can undergo standard aniline chemistry, 3-Azido-4-chloroaniline possesses a second, highly versatile reactive handle.

• 4-Chloroaniline Derivatives: Reactivity is dominated by the nucleophilic amino group. Common transformations include the formation of amides, sulfonamides, ureas, and carbamates, which are central to building the final structure of many drugs.[7] The aromatic ring can undergo electrophilic substitution, though it is deactivated by the chloro and amino groups.

• 3-Azido-4-chloroaniline: This molecule offers a dual reactivity profile.

  • Aniline Reactivity: The amino group can be functionalized similarly to other 4-chloroanilines.

  • Azide Reactivity: The azide group is a powerful tool for covalent bond formation.

    • [3+2] Huisgen Cycloaddition ("Click Chemistry"): The azide undergoes a highly efficient and specific reaction with terminal or internal alkynes to form stable triazole rings.[4] This reaction is bio-orthogonal, meaning it can proceed in complex biological media without cross-reactivity, making it invaluable for creating bioconjugates or in drug discovery applications like Fragment-Based Lead Discovery (FBLD).

    • Staudinger Reaction: Azides react with phosphines (e.g., triphenylphosphine) to form an aza-ylide, which upon hydrolysis yields a primary amine.[4] This provides a method to reduce the azide to an amine under mild conditions, offering a synthetic route to 3,4-diamino-chloroaniline derivatives.

    • Photoreactivity: Upon UV irradiation, some aryl azides can form highly reactive nitrene intermediates, which can insert into C-H or N-H bonds. This property is exploited in photoaffinity labeling to covalently link a probe molecule to its unknown biological target.

The following diagram illustrates this divergent reactivity.

Caption: Comparative reactivity pathways of 4-chloroaniline derivatives.

Part 2: Applications in Drug Discovery & Development

The distinct chemical properties of these two classes lead to different strategic applications in the pharmaceutical pipeline.

• 4-Chloroaniline Derivatives as Final Drug Scaffolds: These compounds are typically integral parts of the final Active Pharmaceutical Ingredient (API). The 4-chloroaniline moiety is often found embedded within larger molecules, where it contributes to the overall pharmacophore responsible for binding to a target protein and eliciting a therapeutic effect.[7] Its derivatives have been explored as antiparasitic agents and fungicides, where substitutions modulate potency and spectrum of activity.[8][9]

• 3-Azido-4-chloroaniline as a Versatile Tool and Intermediate: This molecule is less likely to be the final drug itself but is a powerful tool for discovering and developing new drugs.

  • Chemical Probes: The azide handle allows for the easy attachment of reporter tags (like fluorophores or biotin) via click chemistry. This enables researchers to create chemical probes to study the localization and interactions of a molecule within cells.

  • Target Identification: As a photoaffinity label, it can be used to "fish" for the protein targets of a bioactive compound, a critical step in understanding a drug's mechanism of action.

  • Lead Generation: In fragment-based screening, a small fragment containing the 3-azido-4-chloroaniline core might show weak binding to a target. The azide then serves as a connection point to "click" on other fragments, rapidly building a more potent lead molecule.

  • Intermediate for Triazole-Containing Drugs: The Huisgen cycloaddition is a key step in synthesizing drugs that feature a triazole ring, a common and stable heterocyclic scaffold in modern pharmaceuticals.

The diagram below outlines a conceptual workflow for using an azido-functionalized compound in a target identification experiment.

Sources

• 1. fiveable.me [fiveable.me]
• 2. eurochlor.org [eurochlor.org]
• 3. 4-Chloroaniline - Wikipedia [en.wikipedia.org]
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• 5. ucd.ie [ucd.ie]
• 6. 4-Chloroaniline CAS#: 106-47-8 [m.chemicalbook.com]
• 7. Synthetic approaches and pharmaceutical applications of chloro-containing molecules for drug discovery: A critical review - PMC [pmc.ncbi.nlm.nih.gov]
• 8. Design, synthesis, and structure-activity relationship of novel aniline derivatives of chlorothalonil - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. Preliminary studies of 3,4-dichloroaniline amides as antiparasitic agents: structure-activity analysis of a compound library in vitro against Trichomonas vaginalis - PubMed [pubmed.ncbi.nlm.nih.gov]

Technical Guide: Solubility &amp; Handling of 3-Azido-4-chloroaniline

This guide details the solubility profile, solvent selection criteria, and safety-critical handling protocols for 3-Azido-4-chloroaniline , a high-energy intermediate used in "Click" chemistry and heterocycle synthesis.[1]

[1][2]

Executive Summary

3-Azido-4-chloroaniline (C₆H₅ClN₄) is a bifunctional building block featuring a nucleophilic amine and an electrophilic/1,3-dipolar azide group.[2] While valuable for synthesizing nitrogen heterocycles, its physicochemical profile presents a dual challenge: solubility optimization for reaction efficiency and energetic stability management.

Critical Safety Advisory: With a Carbon-to-Nitrogen (C/N) ratio of 1.5 (6 Carbons / 4 Nitrogens), this compound falls below the "Rule of Six" safety threshold (C/N < 3), classifying it as a potentially explosive energetic material. Solubility protocols must prioritize solution stability over high-concentration saturation to prevent accidental detonation during precipitation or solvent removal.

Physicochemical Solubility Profile

The solubility of 3-Azido-4-chloroaniline is governed by the competition between its polar, H-bond-donating amine group (

), the dipolar azide group ( ), and the lipophilic chloro-arene core.

Solubility Data Matrix

Data synthesized from experimental synthesis workflows and structural analog analysis.[2]

Solvent Class	Representative Solvents	Solubility Rating	Physicochemical Mechanism	Application Context
Chlorinated	Dichloromethane (DCM), Chloroform	High (>50 mg/mL)	Dipole-dipole interactions; excellent solvation of the aryl core.[2]	Primary choice for reactions (e.g., amide coupling) and extractions.
Polar Aprotic	DMSO, DMF, Acetonitrile	Very High	Strong solvation of the polar azide/amine dipoles.	"Click" chemistry (CuAAC), nucleophilic substitutions.[1]
Polar Protic	Methanol, Ethanol, Isopropanol	Moderate to High	H-bonding with amine; stabilizes the polar transition states.[2]	Recrystallization (often mixed with water).[3]
Esters	Ethyl Acetate (EtOAc)	High	Dipole interactions; moderate polarity.	Liquid-liquid extraction; chromatography eluent.
Ethers	THF, Diethyl Ether	Moderate	H-bond acceptance from aniline protons.[1][2]	Grignard reactions (if amine protected), general synthesis.
Non-Polar	Hexanes, Heptane, Pentane	Insoluble	Lack of polar interactions.[2]	Anti-solvent for precipitation/crystallization.[4]
Aqueous	Water (Neutral)	Insoluble (<1 mg/mL)	Hydrophobic aryl core dominates.	Washing away inorganic salts.
Aqueous Acid	1M HCl, 1M H₂SO₄	Soluble	Protonation of amine ( ) confers water solubility.[1][2]	Acid-base extraction purification.[2][5][6]

Experimental Protocols

Protocol A: Safety-Critical Dissolution

Objective: To dissolve the compound safely for reaction or analysis without generating friction-sensitive solids.

• Solvent Choice: Select DCM or Ethyl Acetate for general handling. Avoid ethers (peroxide risk) if storing for long periods.

• Vessel Selection: Use round-bottom glassware. Avoid scuffed/scratched flasks which can initiate crystallization-induced shock sensitivity.

• Addition Order:

  • Correct: Add solvent to the solid.[3]

  • Incorrect: Adding solid to a stirring vortex (risk of static/friction on dry walls).

• Concentration Limit: Maintain concentration below 0.5 M (~85 mg/mL) to mitigate energetic density.

Protocol B: Purification via Anti-Solvent Recrystallization

Objective: To purify crude material using solubility differentials.[2]

• Dissolution: Dissolve crude 3-Azido-4-chloroaniline in the minimum amount of warm Ethanol or DCM (approx. 40°C; do not boil aggressively).

• Filtration: Filter the warm solution through a glass frit (avoid paper filters which can trap explosive azides) to remove insoluble particulates.[2]

• Precipitation:

  • Slowly add Hexanes (if using DCM) or Water (if using Ethanol) dropwise to the stirring solution until a persistent turbidity (cloudiness) appears.[1]

• Crystallization: Remove heat. Allow the vessel to cool to room temperature, then transfer to a 4°C bath.

  • Warning: Do not scrape the glass to induce crystallization. Use a seed crystal if necessary.

• Isolation: Filter the solid gently.[2] Wash with cold anti-solvent (Hexane or Water). Do not dry to absolute dryness on the filter; keep slightly damp with solvent if storing, or use immediately.

Decision Logic & Workflows

Figure 1: Solvent Selection Decision Tree

A logic flow for selecting the correct solvent based on the intended chemical application.

Caption: Decision matrix for selecting the optimal solvent based on reaction type (Click vs. Coupling) and processing stage.

Figure 2: Safety-Critical Handling Workflow

Visualizing the "Rule of Six" safety constraints during solvation and concentration.

Caption: Safety workflow emphasizing the avoidance of complete dryness during solvent removal due to the compound's low C/N ratio.

References

• Beilstein Journals. Supporting Information for Design and synthesis of tag-free photoprobes. (Describes the synthesis and dissolution of 3-azido-4-chloroaniline in DCM).

• Organic Syntheses. General procedures for the handling of organic azides and safety considerations regarding the C/N ratio.

• PubChem. Compound Summary for 3-Chloroaniline (Precursor data for solubility estimation).

• Mettler Toledo. Recrystallization Guide: Process, Procedure, Solvents.

Sources

• 1. Bot Verification [rasayanjournal.co.in]
• 2. 4-Chloroaniline | ClC6H4NH2 | CID 7812 - PubChem [pubchem.ncbi.nlm.nih.gov]
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• 4. mt.com [mt.com]
• 5. beilstein-journals.org [beilstein-journals.org]
• 6. Reagents & Solvents [chem.rochester.edu]

Protocols & Analytical Methods

Application Notes &amp; Protocols: UV Irradiation for 3-Azido-4-chloroaniline Crosslinking

Abstract

Photoaffinity labeling (PAL) is a powerful technique for identifying and mapping molecular interactions, particularly in drug discovery and proteomics.[1][2] This method utilizes photoreactive probes that, upon activation with light, form covalent bonds with nearby interacting molecules, permanently capturing even transient or low-affinity interactions.[1] Aryl azides are a cornerstone class of photo-crosslinkers due to their chemical stability in the dark and their high reactivity upon photoactivation.[2][3] This document provides a detailed guide to the use of 3-Azido-4-chloroaniline, a specific aryl azide crosslinker. We will cover the fundamental principles of its photoactivation, provide comprehensive, step-by-step protocols for UV irradiation, and discuss methods for validating the resulting crosslinked products. This guide is intended for researchers, scientists, and drug development professionals seeking to employ this versatile tool for studying protein-protein, protein-ligand, and protein-nucleic acid interactions.

Principle of the Method: Aryl Azide Photochemistry

The utility of 3-Azido-4-chloroaniline as a crosslinker is rooted in the photochemistry of the aryl azide group. Under normal laboratory conditions and in the absence of UV light, the azide moiety is chemically inert.[4] However, upon irradiation with UV light at an appropriate wavelength, it undergoes photolysis to release dinitrogen gas (N₂) and form a highly reactive intermediate known as a singlet nitrene.[5][6]

This singlet nitrene is extremely short-lived and can rapidly undergo several reactions:

• C-H/N-H Insertion: The nitrene can insert directly into carbon-hydrogen or nitrogen-hydrogen bonds of nearby molecules, forming a stable covalent crosslink.[3][6]

• Addition to Double Bonds: It can react with double bonds, such as those in aromatic amino acid side chains, to form aziridine rings.[6]

• Intersystem Crossing (ISC): The singlet nitrene can relax to a more stable, but less reactive, triplet nitrene. This species can also participate in crosslinking, but its primary reactions involve hydrogen abstraction.[5][7]

The high reactivity and non-specificity of the nitrene intermediate are what make aryl azides powerful tools for "freezing" molecular interactions in place for subsequent analysis.[1][3] The choice of UV wavelength is critical; it must be sufficient to activate the azide but should minimize damage to biological macromolecules like proteins and nucleic acids. Simple phenyl azides are typically activated by short-wave UV light (250-350 nm), while substituted azides may be activated at longer wavelengths.[8]

Caption: Mechanism of aryl azide photoactivation for crosslinking.

Safety Precautions: Handling Azido Compounds

WARNING: Organic azides are high-energy molecules and can be potentially explosive. They are sensitive to heat, light, shock, friction, and pressure.[9][10][11] All personnel must adhere to strict safety protocols.

• Personal Protective Equipment (PPE): Always wear a lab coat, nitrile gloves, and safety glasses. When handling solid azides or scaling up reactions, the use of a blast shield or face shield is mandatory.[12]

• Ventilation: All work with azide compounds must be performed inside a certified chemical fume hood.[12]

• Scale: Use the smallest amount of material possible for your experiment. Do not scale up reactions without a thorough risk assessment and supervisor approval.[13] As a guideline, the "Rule of Six" suggests there should be at least six carbon atoms for every energetic functional group (like an azide) to render the compound relatively safe.[9]

• Handling:

  • Use plastic, ceramic, or glass spatulas. NEVER use metal spatulas , as they can form highly explosive heavy metal azides.[9][13]

  • Avoid grinding, scratching, or applying friction to solid azides.[12]

  • Do not use ground glass joints, which can create friction; use rubber septa or specialized glassware.[12]

• Incompatible Materials:

  • Acids: Do not mix azides with acids, as this can generate highly toxic and explosive hydrazoic acid.[9]

  • Halogenated Solvents: Avoid using solvents like dichloromethane (DCM) or chloroform, which can form extremely unstable di- and tri-azidomethane.[9][10]

  • Metals: Keep azides away from metals, especially copper and lead, to prevent the formation of shock-sensitive metal azides.[9]

• Storage: Store azide compounds in a cool, well-ventilated area, away from light and heat.[11][12] Containers should be clearly labeled and tightly sealed.

• Waste Disposal: Azide-containing waste must be collected in a separate, clearly labeled container.[10][12] Never dispose of azide solutions down the sink.[12]

Core Protocol: UV Irradiation for Crosslinking

This protocol provides a general framework for crosslinking a target protein ("prey") with a ligand or "bait" molecule functionalized with 3-Azido-4-chloroaniline. Optimization of irradiation time, distance, and reagent concentrations is crucial for success.

Materials and Equipment

• Photoreactive Probe: Bait molecule conjugated with 3-Azido-4-chloroaniline.

• Target Sample: Purified protein or cell lysate containing the prey molecule.

• Reaction Buffer: Amine-free buffer (e.g., PBS, HEPES, MOPS). Crucially, avoid buffers containing primary amines like Tris or glycine , as they will quench the reactive nitrene.[3]

• UV Lamp: A lamp capable of emitting at the desired wavelength (typically 254-370 nm for aryl azides).[14] A UV crosslinker chamber with a calibrated energy source is highly recommended for reproducibility.

• UV-Transparent Vessel: Quartz cuvette or microplate. Standard polystyrene plastic is not suitable as it absorbs UV light.

• Ice Bath or Cold Block: To prevent sample heating during irradiation.[14]

• Quenching Solution: 1 M Tris-HCl or DTT (dithiothreitol) to a final concentration of 20-50 mM.

Step-by-Step Methodology

• Sample Preparation (Work in subdued light): a. Prepare the photoreactive probe solution in an appropriate solvent (e.g., DMSO). b. In a UV-transparent vessel, combine the target sample (e.g., purified protein at 1-5 mg/mL) with the photoreactive probe. A 10- to 50-fold molar excess of the probe is a common starting point, but this must be optimized empirically.[14] c. Incubate the mixture for 1-2 hours at 4°C or room temperature to allow for non-covalent binding between the bait and prey.[14] d. Prepare a "no UV" control sample by protecting an identical aliquot from light. This is essential for validation.

• UV Irradiation: a. Place the UV-transparent vessel on an ice bath or cold block to maintain a low temperature during the procedure.[3][14] b. Position the UV lamp at a fixed and reproducible distance from the sample. c. Irradiate the sample with UV light. The optimal irradiation time can range from 5 to 30 minutes and is the most critical parameter to optimize.[14] Start with a time course experiment (e.g., 1, 5, 10, 20 minutes) to determine the ideal duration. d. Over-irradiation can lead to sample damage, while under-irradiation will result in low crosslinking efficiency.

• Quenching the Reaction: a. Immediately after irradiation, add the quenching solution (e.g., Tris-HCl) to the sample.[14] This step deactivates any remaining unreacted nitrene intermediates, preventing non-specific crosslinking after the experiment is complete.

• Sample Storage: a. The crosslinked sample is now stable and can be stored at -20°C or -80°C for subsequent analysis.

Key Experimental Parameters

The efficiency of photocrosslinking is dependent on several factors that must be carefully controlled and optimized.

Parameter	Recommended Range	Rationale & Key Considerations
UV Wavelength	254 - 370 nm	Simple aryl azides activate efficiently around 254 nm, but this wavelength can also damage proteins. Longer wavelengths (e.g., 365 nm) are often gentler but may require longer exposure times.[8] The specific absorbance maximum of the probe should guide the choice.
UV Energy (Dose)	Variable (mJ/cm² to J/cm²)	This is the most critical parameter for reproducibility. A UV radiometer should be used to calibrate the lamp output. The total dose is a function of lamp intensity, distance, and time.
Irradiation Time	5 - 30 minutes	Must be empirically determined. Insufficient time leads to low yield; excessive time can cause sample degradation and non-specific crosslinking.[14]
Distance to Lamp	2 - 10 cm	Must be kept constant across all experiments to ensure consistent energy delivery.
Probe Concentration	10 - 50x molar excess	A higher concentration can increase crosslinking efficiency but also risks non-specific labeling and aggregation. Start with a titration to find the optimal ratio.[14]
Buffer Composition	Amine-free (PBS, HEPES)	Primary amines (Tris, glycine) and reducing agents (DTT, BME) are incompatible as they quench the reaction.[3]
Temperature	4°C (on ice)	Prevents thermal degradation of the sample caused by the heat generated from the UV lamp.[3][14]

Protocol: Validation of Crosslinking

Confirming the successful formation of a covalent bond is a mandatory step. The most common method is to detect a shift in the molecular weight of the target protein using SDS-PAGE and Western Blotting.[14][15]

Western Blot Validation

• Sample Preparation: Mix the "UV-irradiated" and "no UV" control samples with SDS-PAGE loading buffer.

• Electrophoresis: Separate the proteins by size on a polyacrylamide gel.

• Transfer: Transfer the separated proteins to a PVDF or nitrocellulose membrane.

• Blocking: Block the membrane with a suitable blocking agent (e.g., 5% non-fat milk or BSA in TBST) to prevent non-specific antibody binding.

• Primary Antibody Incubation: Incubate the membrane with a primary antibody specific to the "prey" protein.

• Secondary Antibody Incubation: Wash the membrane and incubate with a horseradish peroxidase (HRP)-conjugated secondary antibody.

• Detection: Add an enhanced chemiluminescence (ECL) substrate and visualize the bands using a gel documentation system.

Expected Result: In the "UV-irradiated" lane, a new, higher-molecular-weight band should appear compared to the "no UV" control lane. This band represents the covalent complex of the bait-probe and the prey protein. The intensity of this new band should correlate with the UV irradiation time.[14][15]

Advanced Validation: Mass Spectrometry

For unambiguous identification of the crosslinked product and the specific site of interaction, mass spectrometry (MS) is the gold standard.[1][15]

• The higher-molecular-weight band is excised from a Coomassie-stained gel.

• The protein complex is subjected to in-gel digestion (e.g., with trypsin).

• The resulting peptides are extracted and analyzed by LC-MS/MS.[16]

• Specialized software is used to identify the "crosslinked peptides"—peptides from both the bait and prey covalently linked together. This provides direct evidence of the interaction and can map the binding interface at the amino acid level.[17][18]

Caption: General experimental workflow for photocrosslinking.

Troubleshooting

Problem	Possible Cause(s)	Suggested Solution(s)
Low or No Crosslinking	Insufficient UV dose (time or intensity).	Optimize irradiation time and distance. Calibrate UV lamp output.
Incompatible buffer (contains Tris, glycine).	Switch to an amine-free buffer like PBS or HEPES.[3]
Probe concentration too low.	Increase the molar excess of the photoreactive probe.
Reducing agents (DTT, BME) in sample.	Remove reducing agents prior to irradiation, as they will reduce the azide group.[3]
High Background / Non-specific Crosslinking	UV dose is too high.	Reduce irradiation time or increase the distance to the lamp.
Probe concentration is too high.	Perform a titration to find the lowest effective probe concentration.
Inefficient quenching.	Ensure the quenching reagent is added immediately after irradiation to a sufficient final concentration.
Protein Aggregation	Sample overheating during irradiation.	Ensure the sample is kept on ice or a cold block throughout the procedure.[14]
High probe concentration.	Reduce probe concentration; hydrophobic probes can induce aggregation.

References

• Safe Handling of Azides. (2013). University of Pittsburgh Environmental Health and Safety. [Link]

• Azides Safe Work Procedure. (2022). University of Victoria Occupational Health, Safety & Environment. [Link]

• Photoaffinity Labelling. Domainex. [Link]

• Wang, Z., et al. (2019). Photochemical Synthesis of Azoarenes from Aryl Azides on Cu(100): A Mechanism Unraveled. ACS Publications. [Link]

• Nicholson, A. W., et al. (1982). Photoaffinity labeling of Escherichia coli ribosomes by an aryl azide analogue of puromycin. PubMed. [Link]

• SOP For Handling Azides And Other Potentially Explosive Materials. (2018). University College Dublin School of Chemistry. [Link]

• Zhang, Y., et al. (2023). Visible-light-induced protein labeling in live cells with aryl azides. RSC Publishing. [Link]

• Azide Compounds. University of Massachusetts Amherst Environmental Health and Safety. [Link]

• Zhang, Y., et al. (2023). In vitro protein labeling via aryl azides photolysis. ResearchGate. [Link]

• Handling Azide Compounds SOP. (2018). Case Western Reserve University. [Link]

• Kym, P. R., et al. (1995). Evaluation of a highly efficient aryl azide photoaffinity labeling reagent for the progesterone receptor. PubMed. [Link]

• Gritsan, N. P., et al. (2006). Early Events in the Photochemistry of Aryl Azides from Femtosecond UV/Vis Spectroscopy and Quantum Chemical Calculations. ACS Publications. [Link]

• An overview of the current proposed mechanism of aryl azide... ResearchGate. [Link]

• Tolstyka, Z. P., et al. (2023). UV-Controlled Crosslinking of Organic Azides in Poly(phenylene oxide) Anion Exchange Membranes. OSTI.gov. [Link]

• Reiser, O. (2016). Reactive & Efficient: Organic Azides as Cross-Linkers in Material Sciences. PMC. [Link]

• O'Reilly, F. J., et al. (2022). Cross-linking mass spectrometry discovers, evaluates, and validates the experimental and predicted structural proteome. bioRxiv. [Link]

• Validation of mass spectrometry (MS) data by Western blotting. ResearchGate. [Link]

• Using Chemical Crosslinking and Mass Spectrometry for Protein Model Validation and Fold Recognition. (2007). University of Waterloo. [Link]

Sources

• 1. Photoaffinity Labelling | Domainex [domainex.co.uk]
• 2. Photoaffinity Compounds - Enamine [enamine.net]
• 3. documents.thermofisher.com [documents.thermofisher.com]
• 4. Visible-light-induced protein labeling in live cells with aryl azides - Chemical Communications (RSC Publishing) DOI:10.1039/D2CC06987C [pubs.rsc.org]
• 5. researchgate.net [researchgate.net]
• 6. Reactive & Efficient: Organic Azides as Cross-Linkers in Material Sciences - PMC [pmc.ncbi.nlm.nih.gov]
• 7. Targeted activation in localized protein environments via deep red photoredox catalysis - PMC [pmc.ncbi.nlm.nih.gov]
• 8. Photoreactive Crosslinker Chemistry | Thermo Fisher Scientific - KR [thermofisher.com]
• 9. safety.pitt.edu [safety.pitt.edu]
• 10. ucd.ie [ucd.ie]
• 11. safety.fsu.edu [safety.fsu.edu]
• 12. uvic.ca [uvic.ca]
• 13. artscimedia.case.edu [artscimedia.case.edu]
• 14. pdf.benchchem.com [pdf.benchchem.com]
• 15. pdf.benchchem.com [pdf.benchchem.com]
• 16. echemi.com [echemi.com]
• 17. biorxiv.org [biorxiv.org]
• 18. uwspace.uwaterloo.ca [uwspace.uwaterloo.ca]

Technical Notes & Optimization

Technical Support Center: Improving Yield of 3-Azido-4-chloroaniline Amide Coupling Reactions

Welcome to the technical support center for researchers, scientists, and drug development professionals. This guide provides in-depth troubleshooting advice and frequently asked questions (FAQs) to address specific challenges encountered during amide coupling reactions involving 3-Azido-4-chloroaniline. Our goal is to synthesize technical accuracy with field-proven insights to help you optimize your reaction yields and purity.

Introduction: The Challenge of Coupling Electron-Deficient Anilines

3-Azido-4-chloroaniline is a valuable building block in medicinal chemistry, notably in the synthesis of kinase inhibitors like Ibrutinib.[1][2] However, its chemical structure presents a significant challenge for amide bond formation. The strong electron-withdrawing effects of both the azide (-N₃) and chloro (-Cl) groups substantially reduce the nucleophilicity of the aniline nitrogen. This decreased reactivity often leads to sluggish or incomplete reactions when using standard amide coupling protocols, resulting in low yields and complex purification challenges.[3][4]

This guide is structured to help you navigate these difficulties by explaining the causality behind experimental choices and providing robust, validated protocols.

Frequently Asked Questions (FAQs)

Q1: Why is 3-Azido-4-chloroaniline so unreactive in amide coupling reactions? The primary reason is its electronic nature. Both the chloro and, particularly, the azido substituents are potent electron-withdrawing groups. They pull electron density away from the aromatic ring and, by extension, from the amine nitrogen atom. This delocalization reduces the availability of the nitrogen's lone pair of electrons, making it a poor nucleophile and thus less likely to attack an activated carboxylic acid intermediate.[3][5]

Q2: How stable is the azide functional group to common amide coupling conditions? The azide group is generally stable under the mild, neutral to slightly basic conditions typical of most modern amide coupling reactions (e.g., using HATU or EDC/HOBt).[6][7] However, it is crucial to be aware of its incompatibilities:

• Strong Acids: Avoid strongly acidic conditions, which can lead to the formation of volatile and potentially explosive hydrazoic acid (HN₃).[6][7]

• Reducing Agents: The azide group is readily reduced to an amine. Avoid reducing agents, particularly thiols (like dithiothreitol) which are sometimes used in cleavage cocktails for peptide synthesis.[6]

• Excessive Heat & Light: While moderate heating can improve sluggish reactions, excessive temperatures should be avoided with azido compounds due to their potential thermal instability.[8] Aryl azides can also be sensitive to UV light, which can induce photolysis to form highly reactive nitrenes.[9]

Q3: What is the best "first-pass" coupling reagent to try for this substrate? For challenging, electron-deficient anilines, starting with a highly efficient coupling reagent is recommended to save time and resources. An aminium-based reagent like HATU (1-[Bis(dimethylamino)methylene]-1H-1,2,3-triazolo[4,5-b]pyridinium 3-oxid hexafluorophosphate) is often considered one of the most powerful and fastest options, frequently succeeding where others fail.[10][11] It rapidly generates a highly reactive HOAt-ester intermediate, which is less prone to racemization and side reactions.[12]

Q4: What is the purpose of adding a base like DIPEA or triethylamine to the reaction? A non-nucleophilic organic base, such as N,N-Diisopropylethylamine (DIPEA) or triethylamine (TEA), serves multiple critical functions:

• Carboxylate Formation: It deprotonates the carboxylic acid, forming the carboxylate anion needed to react with the coupling reagent.

• Neutralization: It neutralizes the acidic byproducts generated during the reaction (e.g., HCl if starting from an acid chloride, or the protonated form of the coupling agent).

• Maintaining pH: It keeps the reaction medium neutral or slightly basic, which is optimal for the amine to remain a free nucleophile.

Troubleshooting Guide: Common Problems & Solutions

This section addresses specific experimental issues in a question-and-answer format.

Q1: My reaction shows very low or no conversion to the desired amide product. What should I do?

This is the most common issue, stemming directly from the low reactivity of 3-azido-4-chloroaniline.

• Potential Cause A: Insufficient Carboxylic Acid Activation. The chosen coupling reagent may not be potent enough to generate a sufficiently reactive intermediate to be attacked by the weak aniline nucleophile.

  • Solution: Switch to a more powerful coupling reagent. If you started with a carbodiimide like EDC, upgrading to a uronium/aminium salt (HATU, HBTU) or a phosphonium salt (PyBOP) is a logical next step. These reagents generally lead to faster reactions and higher yields with difficult substrates.[10]

• Potential Cause B: Reaction Conditions are Too Mild. Standard room temperature conditions may be insufficient to overcome the high activation energy of the reaction.

  • Solution 1: Increase Reaction Temperature. Gently heating the reaction mixture to 40-60 °C can significantly increase the reaction rate.[3] Monitor the reaction closely by TLC or LC-MS to avoid potential degradation of starting materials or product.

  • Solution 2: Increase Reaction Time. For sluggish reactions, extending the reaction time to 12-24 hours may be necessary to drive it to completion.[4]

  • Solution 3: Use a More Forcing Method. If coupling reagents fail, converting the carboxylic acid to a more reactive species like an acyl chloride is a highly effective, albeit harsher, strategy. This is typically done using thionyl chloride (SOCl₂) or oxalyl chloride. The resulting acyl chloride is highly electrophilic and will react with the aniline, often at low temperatures.[5][13]

• Potential Cause C: Reagent Quality or Stoichiometry. Moisture can hydrolyze coupling reagents and activated intermediates. Incorrect stoichiometry can leave starting materials unreacted.

  • Solution: Always use anhydrous solvents and fresh, high-quality coupling reagents. Ensure accurate measurement of all components. A slight excess (1.1-1.2 equivalents) of the coupling reagent and carboxylic acid relative to the aniline can sometimes improve conversion.[10]

Table 1: Comparison of Common Coupling Reagents for Difficult Couplings

Coupling Agent/System	Typical Reaction Time	Typical Yield Range	Key Advantages & Disadvantages
EDC / HOBt	2 - 12 hours	70 - 95%	Pros: Cost-effective, water-soluble urea byproduct. Cons: Can be slow, may require optimization (e.g., adding DMAP).[3][10]
DCC / HOBt	1 - 12 hours	75 - 98%	Pros: Highly effective. Cons: Produces insoluble dicyclohexylurea (DCU) byproduct which can complicate purification.[10]
HATU / DIPEA	15 - 60 minutes	85 - 99%	Pros: Very fast and highly efficient, low racemization.[10] Cons: More expensive, byproducts must be washed out.
Acyl Chloride (from SOCl₂)	1 - 4 hours	80 - 98%	Pros: Highly reactive, very effective for unreactive amines. Cons: Harsh conditions (SOCl₂ is corrosive), may not be compatible with sensitive functional groups.[5][13]

Q2: My LC-MS shows the formation of significant byproducts. How can I minimize them?

• Potential Cause A: N-Acylurea Formation. When using carbodiimides like EDC or DCC, the highly reactive O-acylisourea intermediate can rearrange into a stable, unreactive N-acylurea byproduct, effectively halting the reaction.[10]

  • Solution: This side reaction is suppressed by the addition of nucleophilic additives like 1-Hydroxybenzotriazole (HOBt) or 1-hydroxy-7-azabenzotriazole (HOAt) . These additives rapidly trap the O-acylisourea to form an active ester intermediate, which is more stable towards rearrangement but still highly reactive towards the amine.[12]

• Potential Cause B: Side Reaction of the Amine. In some cases, the amine can react directly with the coupling reagent itself, forming a guanidinium byproduct.

  • Solution: Control the order of addition. Pre-activating the carboxylic acid with the coupling reagent and base for a short period (5-15 minutes) before adding the 3-azido-4-chloroaniline can minimize this side reaction.[10]

Visualized Workflows and Mechanisms

Diagram 1: General Mechanism for Carbodiimide (EDC)/HOBt Mediated Amide Coupling

This diagram illustrates how HOBt acts as an additive to prevent the formation of N-acylurea byproducts and facilitate the desired amide bond formation.

Caption: A step-by-step guide to troubleshooting low-yield reactions.

Detailed Experimental Protocols

Disclaimer: These protocols are intended as a starting point. Optimization may be required based on the specific carboxylic acid substrate. Always perform reactions in a well-ventilated fume hood and use appropriate personal protective equipment (PPE).

Protocol 1: High-Efficiency Coupling with HATU

This method is recommended for its speed and high success rate with challenging substrates.

• Preparation: Under an inert atmosphere (Nitrogen or Argon), add the carboxylic acid (1.1 eq) to a dry reaction flask.

• Dissolution: Dissolve the acid in an anhydrous aprotic solvent (e.g., DMF or DCM, approx. 0.1 M concentration).

• Activation: Add HATU (1.1 eq) followed by a non-nucleophilic base, such as DIPEA (2.5 eq).

• Pre-activation: Stir the mixture at room temperature for 5-10 minutes.

• Amine Addition: Add 3-Azido-4-chloroaniline (1.0 eq) to the reaction mixture.

• Reaction: Stir at room temperature or heat to 40-50 °C. Monitor the reaction progress by TLC or LC-MS. Reactions are often complete within 1-3 hours. [10]7. Workup:

  • Dilute the reaction mixture with an organic solvent like ethyl acetate or DCM.

  • Wash sequentially with 1 M HCl (2x), saturated aqueous NaHCO₃ (2x), and brine (1x).

  • Dry the organic layer over anhydrous Na₂SO₄ or MgSO₄, filter, and concentrate under reduced pressure.

• Purification: Purify the crude product by flash column chromatography on silica gel.

Protocol 2: Optimized Carbodiimide Coupling with EDC/HOBt/DMAP

This is a more cost-effective method that has been shown to be effective for electron-deficient anilines. [3]

• Preparation: To a stirred solution of 3-Azido-4-chloroaniline (1.0 eq) and the carboxylic acid (1.2 eq) in acetonitrile (MeCN), add EDC (1.0 eq), HOBt (0.1 eq), and DMAP (1.0 eq). [3]2. Reaction: Stir the resulting mixture at room temperature. The reaction may be sluggish and require 12-24 hours. Monitor progress by TLC.

• Workup: Once the reaction is complete, concentrate the mixture under reduced pressure. Redissolve the residue in ethyl acetate.

• Washing: Wash the organic solution sequentially with 1 M HCl (2x), saturated aqueous NaHCO₃ (2x), and brine (1x).

• Purification: Dry the organic layer over anhydrous Na₂SO₄, filter, concentrate, and purify the crude product by flash column chromatography.

References

• (National Center for Biotechnology Information)

• (Google Patents)

• (BenchChem)

• (Reddit r/Chempros)

• (TREA)

• (National Center for Biotechnology Information)

• (ResearchGate)

• (Justia Patents)

• (Google Patents)

• (HepatoChem)

• (National Center for Biotechnology Information)

• (Royal Society of Chemistry)

• (Luxembourg Bio Technologies)

• (Current Chemistry Letters)

• (Reddit r/chemistry)

• (National Center for Biotechnology Information)

• (ACS Publications)

• (BenchChem)

• (Fisher Scientific)

• (Master Organic Chemistry)

• (Fisher Scientific)

• (ResearchGate)

• (National Center for Biotechnology Information)

Sources

• 1. CN104557945A - Synthesis method of ibrutinib - Google Patents [patents.google.com]
• 2. Process for preparing ibrutinib and its intermediates | TREA [trea.com]
• 3. Synthesis of amide derivatives for electron deficient amines and functionalized carboxylic acids using EDC and DMAP and a catalytic amount of HOBt as the coupling reagents - PMC [pmc.ncbi.nlm.nih.gov]
• 4. findresearcher.sdu.dk:8443 [findresearcher.sdu.dk:8443]
• 5. reddit.com [reddit.com]
• 6. pdf.benchchem.com [pdf.benchchem.com]
• 7. researchgate.net [researchgate.net]
• 8. fishersci.com [fishersci.com]
• 9. Synthesis and Photolysis Properties of a New Chloroquine Photoaffinity Probe - PMC [pmc.ncbi.nlm.nih.gov]
• 10. pdf.benchchem.com [pdf.benchchem.com]
• 11. growingscience.com [growingscience.com]
• 12. Lab Reporter [fishersci.co.uk]
• 13. reddit.com [reddit.com]

Reference Data & Comparative Studies

Publish Comparison Guide: 1H NMR Characterization of 3-Azido-4-chloroaniline

Executive Summary & Strategic Context

3-Azido-4-chloroaniline is a critical bifunctional building block in medicinal chemistry, particularly for photoaffinity labeling and "click" chemistry (CuAAC) applications. Its characterization is pivotal because the azido group (-N₃) and the amino group (-NH₂) are chemically distinct but can present overlapping signals in lower-resolution analysis.

This guide provides a technical comparison of the 1H NMR spectral signature of 3-Azido-4-chloroaniline against its synthetic precursors (typically 4-chloro-1,3-phenylenediamine or 3-nitro-4-chloroaniline ). Correct interpretation of the aromatic region is essential to verify the successful introduction of the azide moiety without decomposing the labile nitrogen chain.

Core Characterization Challenges

• Instability: Aryl azides are photosensitive and thermolabile. Prolonged NMR acquisition can lead to sample degradation (evolution of

  ), appearing as new impurity peaks.

• Regiochemistry: Confirming the 1,3,4-substitution pattern (Amino-1, Azide-3, Chloro-4) distinguishes the product from potential isomers.

Comparative Spectral Analysis

The following data compares the target compound with its likely metabolic or synthetic relatives. The shifts are reported in CDCl₃ (unless noted) relative to TMS (

0.00).

Table 1: Chemical Shift Comparison (Target vs. Precursor)

Proton Assignment	3-Azido-4-chloroaniline (Target)	4-Chloroaniline (Reference Parent)	Shift Effect ( )	Description of Change
Solvent	CDCl₃	CDCl₃	-	-
-NH₂ (Amine)	~3.60 - 3.80 ppm (br s)	3.57 ppm (br s)	+0.1 - 0.2	Slight deshielding due to inductive effect of meta-azide.
Ar-H (C2)	~6.45 - 6.55 ppm (d/s)	6.48 ppm (ortho)	Variable	Diagnostic Peak. Located between -NH₂ and -N₃. Shielded by -NH₂ (ortho).
Ar-H (C5)	~7.10 - 7.20 ppm (d)	7.13 ppm (meta)	Minimal	Ortho to Cl, meta to -NH₂. Least affected by amine; inductive deshielding by azide.
Ar-H (C6)	~6.30 - 6.40 ppm (dd)	6.48 ppm (ortho)	-0.1	Ortho to -NH₂, para to -N₃. Resonance donation from -NH₂ dominates.
-N₃ (Azide)	No 1H Signal	N/A	N/A	Critical Check: Absence of other amine protons confirms conversion (if from diamine).

Note on Coupling Constants (

):

• (Ortho): ~8.5 - 8.8 Hz (Dominant splitting). * (Meta): ~2.0 - 2.5 Hz (Fine splitting often unresolved in broad peaks).

Spectral Logic & Assignment

The introduction of the azido group (-N₃) at the 3-position exerts a dual effect:

• Inductive Withdrawal (-I): Deshields adjacent protons (H2 and H5), moving them slightly downfield (higher ppm) compared to the amino precursor.

• Resonance Donation (+R): Weak compared to the amino group.

Diagnostic Pattern: Look for the ABC spin system (or ABX) typical of 1,2,4-trisubstituted benzenes.

• H5: Lowest field (highest ppm) doublet, due to proximity to Chlorine and lack of ortho-amino shielding.

• H2 & H6: Upfield (lower ppm) due to strong ortho/para shielding from the -NH₂ group.

Experimental Protocol: Reliable Characterization Workflow

This protocol is designed to minimize azide decomposition during analysis.

A. Sample Preparation (Self-Validating)

• Solvent Selection: Use CDCl₃ for routine checks. Use DMSO-d6 if the amine protons are exchanging too rapidly or overlapping with aromatics, but be aware that DMSO can accelerate decomposition if heated.

• Concentration: Prepare a 10-15 mg/mL solution. Do not over-concentrate as high local concentrations of azides increase safety risks.

• Filtration: Filter through a small plug of glass wool to remove inorganic salts (

  residues) which can cause baseline distortion.

B. Acquisition Parameters[3][4][5][6][7]

• Pulse Sequence: Standard zg30 (30° pulse angle) to prevent saturation.

• Relaxation Delay (D1): Set to 2.0 - 5.0 s . Aromatic protons adjacent to quadrupolar nuclei (Cl, N) may have different T1 times; a longer delay ensures accurate integration.

• Scans (NS): 16 - 64 scans. Keep acquisition time short to minimize light exposure.

C. Safety & Handling (Critical)

• Light Protection: Wrap the NMR tube in aluminum foil immediately after preparation. Aryl azides can degrade to nitrenes under ambient light, leading to complex polymeric signals in the spectrum.

• Temperature: Run at 298 K (25°C) . Do not heat the probe.

Synthesis & Monitoring Workflow (Graphviz)

This diagram outlines the logical flow for synthesizing and validating the compound, highlighting the "Go/No-Go" decision points based on NMR data.

Caption: Workflow for the synthesis and NMR validation of 3-Azido-4-chloroaniline, emphasizing the critical spectral decision point.

Troubleshooting & Validation

Observation	Potential Cause	Corrective Action
Extra Singlet ~2.1 ppm	Residual Acetone/Solvent	Dry sample under high vacuum (azides are volatile, use caution/cold trap).
Broad Hump > 7.5 ppm	Polymerization/Degradation	Sample exposed to light/heat. Repurify via column chromatography (protect from light).
Missing Amine Peak	Proton Exchange	Chemical exchange with trace acid/water in CDCl₃. Add shake to confirm (peak disappears) or switch to DMSO-d6.
Integration Error	Relaxation Time	Increase D1 delay to 5-10s. Protons ortho to Cl relax differently.

References

• Beilstein Journal of Organic Chemistry. "Supporting Information for Design and synthesis of tag-free photoprobes." (Contains synthesis and derivative data for 3-azido-4-chloroaniline).

• National Institutes of Health (PubChem). "4-Chloroaniline Spectral Data." (Reference parent compound).

• ChemicalBook. "3-Chloroaniline NMR Spectrum." (Comparative substitution pattern).

• University of Wisconsin-Madison. "Assigning the 1H-NMR Signals of Aromatic Rings." (Methodology for coupling constant analysis).

A Comparative Guide to the Photo-Crosslinking Efficiency of 3-Azido vs. 4-Azido Anilines

For researchers, scientists, and drug development professionals engaged in covalent labeling and the study of molecular interactions, the choice of a photoreactive crosslinker is a critical determinant of experimental success. Aryl azides, upon photoactivation, generate highly reactive nitrene intermediates capable of forming covalent bonds with remarkable utility in applications ranging from photoaffinity labeling to creating functionalized biomaterials.

This guide provides an in-depth technical comparison of two common, yet distinct, aryl azide building blocks: 3-azidoaniline and 4-azidoaniline. While structurally similar, the positional isomerism of the amino and azido groups imparts significant differences in their electronic properties, which in turn dictates their photochemical behavior and ultimate crosslinking efficiency. We will dissect the underlying mechanisms, present available quantitative data, and provide a field-proven experimental framework for their direct comparison.

The Foundational Mechanism: From Aryl Azide to Covalent Crosslink

Photo-crosslinking with aryl azides is predicated on the light-induced generation of a highly reactive, electron-deficient nitrene species. Upon irradiation with UV light, an aryl azide molecule expels a molecule of dinitrogen (N₂) to form a singlet nitrene intermediate. This species is the primary driver of the desired crosslinking reaction.

However, the singlet nitrene exists in a complex reactive landscape. It can undergo:

• C-H or N-H Insertion: The desired reaction, where the nitrene inserts into a carbon-hydrogen or nitrogen-hydrogen bond of a nearby molecule (e.g., a protein side chain), forming a stable covalent crosslink.[1]

• Intersystem Crossing (ISC): Conversion to the more stable, but less reactive, triplet nitrene ground state. Triplet nitrenes typically react via slower hydrogen abstraction pathways.[2]

• Ring Expansion: An intramolecular rearrangement to form a highly reactive dehydroazepine intermediate. This species is readily quenched by nucleophiles, representing a significant off-target or non-productive pathway that reduces overall crosslinking efficiency.[2]

The efficiency of a given aryl azide is therefore a function of both the quantum yield of its initial photodissociation and the partitioning of the resulting nitrene between the desired insertion pathway and these competing, non-productive routes.

Figure 1: General photochemical reaction pathways for an aryl azide crosslinker.

Head-to-Head Comparison: 3-Azidoaniline vs. 4-Azidoaniline

The primary distinction between these isomers lies in the electronic influence of the electron-donating amino (-NH₂) group on the azido (-N₃) moiety and its resultant nitrene.

• 4-Azidoaniline (Para Isomer): The amino group is in the para position, allowing for strong +R (resonance) and -I (inductive) effects. The resonance effect, which donates electron density directly to the aromatic ring system conjugated with the azide, is dominant.

• 3-Azidoaniline (Meta Isomer): The amino group is in the meta position. At this position, its strong resonance effect does not extend to the carbon bearing the azide group. Therefore, its electronic influence is primarily the electron-withdrawing -I (inductive) effect.

This fundamental electronic difference is hypothesized to influence their photophysical properties and the reactivity of the generated nitrene.

Photophysical and Photochemical Properties

A successful crosslinking experiment begins with efficient absorption of light and cleavage of the azide. The key parameters are the wavelength of maximum absorbance (λmax) and the quantum yield of photolysis (Φ), which is the ratio of molecules undergoing photolysis to the number of photons absorbed.[3]

Property	4-Azidoaniline (Para)	3-Azidoaniline (Meta)	Rationale & Significance
λmax	~263 nm[4]	To be determined	Defines the optimal UV wavelength for activation. The extended conjugation in the para isomer may lead to a slight red-shift (longer wavelength) compared to the meta isomer.[5]
Quantum Yield (Φ)	0.96 (in O₂)[6]	To be determined	A primary indicator of photoactivation efficiency. A higher Φ suggests more efficient nitrene generation per photon absorbed. This value is highly solvent and environment dependent.
Nitrene Reactivity	Potentially lower	Potentially higher	The para-amino group's resonance donation may stabilize the electron-deficient nitrene, potentially making it less reactive but more selective. The meta-nitrene, lacking this stabilization, may be more electrophilic and reactive.
Ring Expansion	To be determined	To be determined	This is a critical, yet often unreported, parameter. The electronic nature of the nitrene directly influences the propensity for this efficiency-killing side reaction.

Expert Insight: The lack of published, directly comparable quantum yield and ring expansion data for 3-azidoaniline highlights a critical knowledge gap. The experimental protocol provided below is designed to empower researchers to generate this valuable data in their own systems. The high quantum yield reported for 4-azidoaniline (0.96) suggests a very efficient initial photo-activation step under those specific conditions[6], though this value should be used with caution as it can vary significantly.

Experimental Protocol for Direct Comparison of Crosslinking Efficiency

This protocol provides a robust framework for evaluating the relative crosslinking efficiency of 3- and 4-azidoaniline using a model protein like Bovine Serum Albumin (BSA). The core principle of this self-validating system is to maintain identical conditions for both reagents, ensuring that any observed differences in outcome are directly attributable to the isomer used.

Figure 2: Experimental workflow for comparing azidoaniline isomer efficiency.

Step-by-Step Methodology:

• Reagent Preparation:

  • Causality: Prepare fresh stock solutions of 3-azidoaniline and 4-azidoaniline (e.g., 100 mM in anhydrous DMSO) immediately before use. Aryl azides can degrade over time; fresh solutions ensure consistent starting concentrations.

  • Prepare a stock solution of your target protein (e.g., 1 mg/mL BSA) in a non-nucleophilic buffer like phosphate-buffered saline (PBS) at pH 7.4. Crucially, avoid amine-containing buffers like Tris or glycine during the reaction and irradiation steps , as they will quench the reactive nitrene.

• Reaction Setup (on ice):

  • For each isomer, set up the following reactions in UV-transparent tubes (e.g., quartz cuvettes or thin-walled PCR tubes):

    • Test Reaction: Target protein + 1 mM crosslinker.

    • No UV Control: Target protein + 1 mM crosslinker (wrapped in foil). This control validates that crosslinking is light-dependent.

  • Also prepare two global controls:

    • No Crosslinker Control: Target protein only + UV irradiation. This control shows the baseline protein profile.

    • Buffer Control: Buffer only + 1 mM crosslinker + UV irradiation.

  • Causality: A final crosslinker concentration of 0.5-2 mM is a common starting point. The concentration should be optimized for your specific system.

• Photo-Irradiation:

  • Place the open tubes on ice, directly under a UV lamp (a crosslinker instrument with a defined wavelength, e.g., 254 nm or 265 nm, is ideal).

  • Irradiate for a set time, typically 10-30 minutes. The optimal time requires empirical determination.

  • Causality: Performing the reaction on ice mitigates potential heat-induced sample degradation from the UV lamp. Consistent geometry between the lamp and samples is critical for reproducible results.

• Quenching the Reaction:

  • After irradiation, immediately add a quenching agent, such as a concentrated Tris or dithiothreitol (DTT) solution, to a final concentration of 20-50 mM.

  • Causality: The quenching agent is a nucleophile that rapidly reacts with any remaining, highly reactive nitrene or dehydroazepine intermediates, preventing further non-specific crosslinking after the timed exposure.

• Analysis by SDS-PAGE:

  • Add an appropriate volume of 4X SDS-PAGE loading buffer to each sample, boil for 5 minutes, and load onto a polyacrylamide gel (e.g., 4-15% gradient gel).

  • Run the gel and stain with a total protein stain like Coomassie Blue.

  • Interpretation: Crosslinking efficiency is visualized by the disappearance of the monomeric protein band and the appearance of higher molecular weight bands (dimers, trimers, and larger aggregates or smears). A more efficient crosslinker will result in a greater reduction of the monomer band and a more intense pattern of high molecular weight species.

Conclusion and Recommendation

The choice between 3-azidoaniline and 4-azidoaniline is a nuanced decision that balances theoretical reactivity with practical application.

• 4-Azidoaniline is better characterized in the literature, with some (albeit variable) quantitative data available for its photochemical properties. The strong resonance donation from the para-amino group may lead to a more stabilized, and potentially more selective, nitrene intermediate.

• 3-Azidoaniline , lacking this direct resonance stabilization, is theoretically expected to produce a more electrophilic and reactive nitrene. This could lead to higher overall crosslinking yields, but potentially at the cost of selectivity, and it may be more susceptible to intramolecular side reactions like ring expansion.

Final Recommendation: Due to the significant gaps in the published literature, a direct, empirical comparison is strongly advised. The provided experimental protocol offers a reliable and straightforward path to determine which isomer provides the optimal photo-crosslinking efficiency for your specific protein of interest and experimental context. For applications demanding the highest possible reactivity, 3-azidoaniline is a compelling candidate to evaluate, while 4-azidoaniline represents a more characterized and potentially more selective starting point.

References

• Sivakumar, P. M., Moritsugu, N., Obuse, S., & Ito, Y. (2013). Novel Microarrays for Simultaneous Serodiagnosis of Multiple Antiviral Antibodies. PLOS ONE. Available at: [Link]

• Pritchina, E. A., & Gritsan, N. P. (1988). Photolysis of p-azidoaniline in aprotic solvents. ResearchGate. Available at: [Link]

• Reiser, A., & Marley, R. (1968). Photolysis of aromatic azides. Part 3.—Quantum yield and mechanism. Transactions of the Faraday Society. Available at: [Link]

• Jana, M., & König, B. (2022). A combined experimental and theoretical study on the reactivity of nitrenes and nitrene radical anions. Nature Communications. Available at: [Link]

• Jana, M., & König, B. (2022). A combined experimental and theoretical study on the reactivity of nitrenes and nitrene radical anions. ResearchGate. Available at: [Link]

• Jana, M., & König, B. (2022). A combined experimental and theoretical study on the reactivity of nitrenes and nitrene radical anions. PMC. Available at: [Link]

• IJNRD. (2023). Recent Progress in Understanding the Role of Nitrenes in Synthesis: A Review. International Journal of Novel Research and Development. Available at: [Link]

• PubChem. (n.d.). 4-Azidoaniline. National Center for Biotechnology Information. Available at: [Link]

• Purdue University Graduate School. (2021). UNDERSTANDING THE REACTIVITY AND SUBSTITUTION EFFECTS OF NITRENES AND AZIDES. Purdue University. Available at: [Link]

• Wikipedia. (n.d.). Nitrene C–H insertion. Wikipedia. Available at: [Link]

• IJNRD. (2024). Recent Progress in Understanding the Role of Nitrenes in Synthesis: A Review. ResearchGate. Available at: [Link]

• Jayakrishnan, A., & Krishnan, L. (2004). UV-visible spectra of (a) 4-azidobenzoic acid, (b) dextran and (c)... ResearchGate. Available at: [Link]

• Dong, G. (2021). Arene ring expansion via metal mediated carbene and nitrene insertion... ResearchGate. Available at: [Link]

• Clark, J. (n.d.). UV-visible absorption spectra. Chemguide. Available at: [Link]

• Faletrov, Y., et al. (2022). New Photochemical Properties of Azidoaniline and Ciprofloxacin. MDPI. Available at: [Link]

• Wikipedia. (n.d.). Quantum yield. Wikipedia. Available at: [Link]

• Gudmundsdottir, A. D., et al. (2004). Effect of meta electron-donating groups on the electronic structure of substituted phenyl nitrenium ions. Journal of the American Chemical Society. Available at: [Link]

• Shimadzu. (n.d.). The Relationship Between UV-VIS Absorption and Structure of Organic Compounds. Shimadzu Corporation. Available at: [Link]

• Rice, G. T. (2008). Transition Metal Mediated Nitrene C-H Insertion. University of Illinois Urbana-Champaign. Available at: [Link]

• Ishida, H., et al. (2005). Reevaluation of absolute luminescence quantum yields of standard solutions using a spectrometer with an integrating sphere and a BT-CCD detector. Journal of Photochemistry and Photobiology A: Chemistry. Available at: [Link]

• Saikia, B. J., et al. (2020). UV-Visible absorption spectroscopy and Z-scan analysis. IOSR Journal of Applied Physics. Available at: [Link]

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• 1. Nitrene C–H insertion - Wikipedia [en.wikipedia.org]
• 2. hammer.purdue.edu [hammer.purdue.edu]
• 3. Quantum yield - Wikipedia [en.wikipedia.org]
• 4. researchgate.net [researchgate.net]
• 5. The Relationship Between UV-VIS Absorption and Structure of Organic Compounds : SHIMADZU (Shimadzu Corporation) [shimadzu.com]
• 6. researchgate.net [researchgate.net]

Strategic Identification of the Azide Moiety in 3-Azido-4-chloroaniline

Executive Summary

In the development of high-energy intermediates and nitrogen-rich heterocycles, the unambiguous identification of the azide functional group (

) is critical. For 3-Azido-4-chloroaniline , a compound bridging hazardous energetic chemistry and pharmaceutical synthesis, Infrared (IR) spectroscopy serves as the primary diagnostic tool.

This guide objectively compares FTIR against Raman and NMR alternatives, establishing why FTIR is the industry standard for this specific application. We provide a self-validating protocol for identifying the characteristic asymmetric azide stretch (

) within the "silent region" ( ), ensuring both spectral accuracy and operator safety.

The Spectroscopic Signature

The identification of 3-Azido-4-chloroaniline relies on the unique physics of the cumulative double bonds in the azide moiety. Unlike the "fingerprint region" (

), which is crowded with aromatic C-C and C-N vibrations, the azide group resonates in a spectral window almost void of other signals.

The Physics of the Signal

• Vibrational Mode: Asymmetric Stretching (

  ).[1]

• Expected Frequency:

  .

• Intensity: Strong to Very Strong (vs).

• Electronic Environment:

  • The Chloro group (C-4) exerts an inductive withdrawing effect (-I), potentially shifting the frequency slightly higher than unsubstituted phenyl azide (

    ).

  • The Amine group (C-1) is an electron donor (+M), but its position meta to the azide minimizes direct resonance perturbation of the azide bond order.

Diagnostic Rule: A strong, sharp band between

in this matrix is pathognomonic for the azide group.

Comparative Analysis: Selecting the Right Tool

While FTIR is the standard, researchers often consider Raman or NMR. The following analysis details why FTIR is superior for detection and process monitoring of this specific molecule.

Table 1: Performance Matrix for Azide Identification

Feature	FTIR (ATR)	Raman Spectroscopy	NMR ( )
Detection Principle	Change in Dipole Moment	Change in Polarizability	Magnetic Spin Environment
Azide Sensitivity	High (Asymmetric stretch is dipole-active)	Low (Asymmetric stretch is weak; Symmetric is strong)	None (Indirect detection only)
Interference	Minimal (Silent Region)	High (Fluorescence from aniline ring)	Solvent peaks; Solubility limits
Sample State	Solid or Solution (Neat)	Solid or Solution	Solution Only
Speed	< 1 minute	1–5 minutes	15–30 minutes
Safety	High (Minimal sample needed)	Low (Laser heating risk)	High (Dilute solution)

Why Alternatives Fail

• Raman Limitations: While Raman excels at detecting symmetric bonds (like

  symmetric stretch at ), the signal is often overwhelmed by fluorescence generated by the aromatic amine moiety. Furthermore, high-energy Raman lasers (532 nm) pose a localized heating risk, which is dangerous for energetic azides.

• NMR Limitations: Proton NMR (

  ) cannot "see" the nitrogen atoms directly. You must infer the azide's presence by the shift of adjacent aromatic protons, which is ambiguous compared to the binary "yes/no" signal of the IR peak.

Experimental Protocol: ATR-FTIR Acquisition

Safety Warning: 3-Azido-4-chloroaniline has a Carbon-to-Nitrogen (C/N) ratio of 1.5 (

). Organic azides with a C/N ratio are considered high-energy explosives .

• Do NOT grind this material in a mortar (risk of friction detonation).

• Do NOT use KBr pellets (pressure risk).

• ALWAYS use a blast shield.

Step-by-Step Methodology

This protocol uses Attenuated Total Reflectance (ATR) to minimize sample handling.

• Instrument Setup:

  • Mode: ATR (Diamond or ZnSe crystal).

  • Resolution:

    .

  • Scans: 16–32 (sufficient for the strong azide dipole).

  • Range:

    .

• Background Acquisition:

  • Clean the crystal with isopropanol. Ensure it is dry.[2]

  • Collect an air background spectrum.

• Sample Application:

  • If Solid: Place a minimal amount (< 1 mg) of 3-Azido-4-chloroaniline gently on the crystal center. Apply low pressure with the anvil—just enough to achieve contact. Do not over-tighten.

  • If Solution (Reaction Monitoring): Place 10 µL of the reaction mixture directly on the crystal. Allow the solvent (e.g., DCM or Ethyl Acetate) to evaporate if it masks the fingerprint region (though the azide region is usually clear).

• Acquisition & Cleaning:

  • Collect the sample spectrum.[3]

  • Immediately clean the crystal with a solvent-soaked wipe. Do not let the azide crystallize and dry out on the anvil mechanism.

Data Interpretation & Validation (Self-Validating Logic)

To ensure scientific integrity, use the following "Self-Validating" logic flow to confirm the identity of the peak.

The "Silent Region" Check

• Primary Signal: Look for the peak at

  .

• Validation: Ensure no other peaks exist between

  .

  • False Positive Check: A peak at

    suggests an Isocyanate ( ) or Nitrile ( ).

  • False Positive Check: A peak at

    appearing as a doublet might indicate a terminal alkyne ( ), though unlikely in this synthesis.

The Precursor Check

Compare the spectrum to the starting material (3-amino-4-chloroaniline).

• Appearance: The new band at

  must appear.

• Disappearance: If synthesized via diazotization, the specific primary amine doublet of the precursor (at a different position than the product's amine) may shift or change profile, though 3-Azido-4-chloroaniline also retains an amine group.

• Key Differentiator: The starting material will have zero absorbance in the

  region.

Visual Workflows

Diagram 1: Strategic Method Selection

This decision tree illustrates the logic for choosing FTIR over Raman/NMR for this specific molecule.

Caption: Decision logic for selecting ATR-FTIR as the primary identification tool due to fluorescence interference in Raman and indirect detection in NMR.

Diagram 2: Spectral Anatomy of 3-Azido-4-chloroaniline

This diagram visualizes the specific spectral regions used for validation.

Caption: The "Silent Region" (Region 2) provides the only interference-free window for definitive identification.

References

• University of California, Santa Barbara. Laboratory Safety Fact Sheet #26: Synthesizing, Purifying, and Handling Organic Azides. Available at: [Link] (Accessed Oct 2023).

• National Institute of Standards and Technology (NIST). Infrared Spectra of Structural Classes: Azides. NIST Chemistry WebBook, SRD 69.[4] Available at: [Link] (Accessed Oct 2023).

• Royal Society of Chemistry. The vibrational spectroscopy of the coordinated azide anion. Physical Chemistry Chemical Physics.[5] Available at: [Link] (Accessed Oct 2023).

Sources

• 1. The Raman Spectrum of Iodine Azide IN3 | The Infrared and Raman Discussion Group [irdg.org]
• 2. carlroth.com [carlroth.com]
• 3. 4-Chloroaniline | ClC6H4NH2 | CID 7812 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 4. p-Chloroaniline [webbook.nist.gov]
• 5. pubs.rsc.org [pubs.rsc.org]

Safety & Regulatory Compliance

Operational Guide: Safe Disposal and Management of 3-Azido-4-chloroaniline

Part 1: Executive Safety Directive

Do not treat this compound as a standard organic waste. 3-Azido-4-chloroaniline (CAS: Not globally standardized, treated as substituted aniline/azide) presents a dual-threat hazard profile:

• Explosive Reactivity: The azide functional group (

  ) confers shock sensitivity and thermal instability.

• Acute & Chronic Toxicity: The chloroaniline backbone is a potent toxin (methemoglobinemia risk) and a suspected carcinogen (P-list analog).

The Golden Rule of Disposal: NEVER attempt to chemically deactivate bulk quantities of this substance in the laboratory for drain disposal. The resulting reduction product (a diamino-chlorobenzene derivative) remains highly toxic and environmentally hazardous. Incineration by a licensed hazardous waste facility is the only acceptable disposal route.

Part 2: Hazard Characterization & Risk Profile[1][2]

Before handling waste, you must characterize the specific risks to select the correct containment.

Property	Hazard Description	Critical Operational Implication
Azide Group ( )	Explosive / Shock Sensitive	NO metal spatulas (forms explosive metal azides). NO ground glass joints.[1]
Chloroaniline Moiety	Acute Toxin / Carcinogen	NO drain disposal.[1] All waste, including gloves/wipes, must be collected.
Thermal Stability	Decomposes with Heat/Light	Store and transport waste away from light sources. Do not concentrate solutions (rotovap).
Chemical Compatibility	Incompatible with Acids/Halogens	NO Dichloromethane (DCM) or Chloroform (forms explosive diazidomethane). NO Acids (forms ).

Part 3: Chemical Incompatibility Map

Understanding what not to mix is more critical than the disposal itself. Mixing this compound with common lab solvents or materials can trigger catastrophic failure.

Figure 1: Incompatibility matrix highlighting the critical risks of mixing 3-Azido-4-chloroaniline with common laboratory reagents.

Part 4: Waste Management Protocols

Protocol A: Solid Waste (Pure Substance)

Use this for expired reagents, synthesized solids, or filter cakes.

• Phlegmatization (Critical): Never dispose of dry organic azides.

  • Wet the solid with at least 20% w/w water or a high-boiling alcohol (e.g., isopropyl alcohol). This desensitizes the material to friction and shock.

• Primary Containment:

  • Transfer the wetted solid into a wide-mouth HDPE (High-Density Polyethylene) jar .

  • Why HDPE? It is non-reactive and shatter-resistant. Avoid glass (shatter risk) and metal containers (reaction risk).[2]

• Labeling:

  • Label as: "HAZARDOUS WASTE - REACTIVE - TOXIC" .

  • Explicitly write: "Contains 3-Azido-4-chloroaniline. DO NOT OPEN. Shock Sensitive."

• Secondary Containment:

  • Place the HDPE jar inside a clear plastic bag (zip-seal), then into a secondary transport container.

Protocol B: Liquid Waste (Reaction Mixtures/Mother Liquors)

Use this for reaction solvents containing the azide.

• Solvent Check: Ensure the solvent is NOT dichloromethane (DCM) or chloroform.

  • If DCM was used: You must notify your hazardous waste contractor immediately. The risk of diazidomethane formation increases over time.

• Segregation:

  • Dedicate a specific waste bottle for this stream.[2][3] Do not commingle with general organic waste.

  • Do not fill the container >75% full (leave headspace for potential off-gassing).

• Storage:

  • Store in an amber bottle or wrap in foil to prevent photodegradation.

  • Store in a cool place (away from heat sources).

Part 5: Emergency Procedures (Spills)

Scenario: You have spilled a solution or solid of 3-Azido-4-chloroaniline on the benchtop.

Decision Logic:

• Small Spill (< 5g/50mL): Manage locally with the protocol below.

• Large Spill: Evacuate lab, secure doors, contact EHS/HazMat immediately.

Spill Cleanup Protocol (Self-Validating System)

Step 1: Immobilize & Desensitize

• Do not let the spill dry out. Dry azides are explosive.

• Cover the spill immediately with a wet absorbent pad (water or ethanol-dampened).

• Why: This prevents dust formation (inhalation hazard) and friction ignition.

Step 2: Absorption (No Destruction)

• Note: Unlike simple acids/bases, do not attempt to "neutralize" the azide on the bench. The reaction generates heat and toxic byproducts.

• Use plastic tongs or a plastic scoop (never metal) to place the absorbent pads into a waste bag.

Step 3: Surface Decontamination

• Wipe the area with a mild soap/water solution.

• Advanced Decon (Only if required by EHS): Wipe with a dilute solution of Cerium Ammonium Nitrate (CAN) or soft oxidation bleach, only if you are certain no acids are present.

• Recommendation: Simple soap/water cleaning followed by a solvent wipe (Ethanol) is safer for non-process chemists to avoid creating secondary hazards.

Step 4: Disposal

• Label the spill debris bag as "High Hazard: Azide Contaminated Debris."

Part 6: Disposal Decision Matrix

Follow this logic flow to determine the correct waste stream.

Figure 2: Operational workflow for classifying and packaging azide waste streams.

Part 7: Regulatory & Compliance Data

When filling out your hazardous waste manifest, use the following classifications. While 3-Azido-4-chloroaniline is not explicitly listed by name in 40 CFR 261.33, it exhibits characteristics that mandate specific codes.

• RCRA Waste Codes (USA):

  • D003 (Reactive): Due to the azide functionality (potential for detonation).

  • D001 (Ignitable): If dissolved in flammable solvents.

  • P024 (Reference): The parent compound, 4-Chloroaniline, is a P-listed waste (P024). It is prudent to treat the azide derivative with the same level of scrutiny regarding toxicity.[4]

• DOT Shipping (If transporting):

  • Likely classification: UN 2929, Toxic liquid, flammable, organic, n.o.s. (contains 3-Azido-4-chloroaniline) OR UN 3380, Desensitized explosive, solid, n.o.s. (Consult a certified shipper).

References

• National Research Council (US) Committee on Prudent Practices in the Laboratory. (2011). Prudent Practices in the Laboratory: Handling and Management of Chemical Hazards, Updated Version. National Academies Press.[1][3] [Link]

• Occupational Safety and Health Administration (OSHA). (n.d.). Hazard Communication Standard: Safety Data Sheets. United States Department of Labor. [Link]

• American Chemical Society (ACS). (2023). Safety in Academic Chemistry Laboratories. ACS Center for Lab Safety.[1] [Link]

• U.S. Environmental Protection Agency (EPA). (2023). Defining Hazardous Waste: Listed, Characteristic and Mixed Radiological Wastes. [Link]

• University of California, Santa Barbara. (n.d.). Sodium Azide and Organic Azides Standard Operating Procedure. [Link] (General reference for organic azide handling protocols).

Sources

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• 2. uvic.ca [uvic.ca]
• 3. research.wayne.edu [research.wayne.edu]
• 4. orgsyn.org [orgsyn.org]